Cas no 94818-03-8 (Neodolabellin)

• Product Name: Neodolabellin
• CAS No: 94818-03-8
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 818906
• Update Time: 2023-08-03

Neodolabellin Chemical and Physical Properties

Names and Identifiers

• 3,11-Epoxycyclopenta[5,6]cycloundec[1,2-b]oxiren-5(2H)-one,1a,3,4,6,6a,7,8,10,11,11a-decahydro-4-hydroxy-4,6a,11a-trimethyl-7-(1-methylethyl)-,(1aR,3S,4S,6aS,7S,11R,11aS)- (9CI)
• [1aR,3S,4S,6aS,7S,11R,11aS,(+)]-1aβ,3,4,6,6a,7,8,10,11,11a-Decahydro-4-hydroxy-4,6aα,11aβ-trimethyl-7α-(1-methylethyl)-3,11-epoxycyclopenta[5,6]cycloundeca[1,2-b]oxirene-5(2H)-one
• Neodolabellin

• Inchi： 1S/C20H30O4/c1-11(2)13-7-6-12-8-16-20(5)17(24-20)9-15(23-16)19(4,22)14(21)10-18(12,13)3/h6,11,13,15-17,22H,7-10H2,1-5H3/t13-,15-,16+,17+,18+,19+,20-/m0/s1
• InChI Key： PKCCEKHRJWMLSR-FPDDJKLSSA-N
• SMILES： O1[C@@H]2C[C@H]3[C@@](C)(C(C[C@]4(C)C(=CC[C@H]4C(C)C)C[C@H]([C@]12C)O3)=O)O

Computed Properties

• Exact Mass: 334.214
• Monoisotopic Mass: 334.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes